Cas no 2097935-50-5 (10,10-difluoro-7-azadispiro2.0.5^{4}.1^{3}decane)

• Product Name: 10,10-difluoro-7-azadispiro2.0.5^{4}.1^{3}decane
• CAS No: 2097935-50-5
• MF: C₉H₁₃F₂N
• MW: 173.20302939415
• CID: 6110419
• PubChem ID: 121209286
• Update Time: 2025-10-24

10,10-difluoro-7-azadispiro2.0.5^{4}.1^{3}decane Chemical and Physical Properties

Names and Identifiers

• 10,10-difluoro-7-azadispiro2.0.5^{4}.1^{3}decane
• 7-Azadispiro[2.0.5.1]decane, 10,10-difluoro-
• 2097935-50-5
• EN300-1692344
• 10,10-difluoro-7-azadispiro[2.0.5^{4}.1^{3}]decane

• Inchi： 1S/C9H13F2N/c10-9(11)7(1-2-7)8(9)3-5-12-6-4-8/h12H,1-6H2
• InChI Key： WZXPHSZEBXXZQH-UHFFFAOYSA-N
• SMILES： C1C2(C(F)(F)C32CCNCC3)C1

Computed Properties

• Exact Mass: 173.10160574g/mol
• Monoisotopic Mass: 173.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 225.2±40.0 °C(Predicted)
• pka: 9.39±0.40(Predicted)

Additional information on 10,10-difluoro-7-azadispiro2.0.5^{4}.1^{3}decane

Introduction to 10,10-difluoro-7-azadispiro[2.0.5⁴.1³]decane (CAS No. 2097935-50-5)

10,10-difluoro-7-azadispiro[2.0.5⁴.1³]decane, identified by the CAS number 2097935-50-5, is a sophisticated spirocyclic compound featuring fluoro and azadispiro structural motifs. This molecule has garnered significant attention in the field of medicinal chemistry due to its unique structural framework and potential pharmacological applications. The presence of fluorine atoms and the spirocyclic core contribute to its distinct chemical properties, making it a promising candidate for further investigation in drug discovery and material science.

The spirocyclic structure of 10,10-difluoro-7-azadispiro[2.0.5⁴.1³]decane introduces a rigid framework that can influence molecular interactions and binding affinities. Spirocycles are known for their conformational stability and have been widely explored in the design of biologically active compounds. The incorporation of fluorine atoms further enhances the compound's potential by modulating electronic properties and improving metabolic stability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on fluorinated spirocyclic compounds due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. For instance, studies have demonstrated that fluorine substitution can significantly improve the pharmacokinetic profiles of small-molecule drugs by reducing metabolic degradation. The 10,10-difluoro-7-azadispiro[2.0.5⁴.1³]decane structure exemplifies this trend, as its dual fluoro substitution may enhance its interactions with biological receptors while maintaining structural integrity.

The azadispiro motif in 10,10-difluoro-7-azadispiro[2.0.5⁴.1³]decane adds another layer of complexity, providing a scaffold that can be further modified to target specific biological pathways. This type of compound has shown promise in preclinical studies as a lead for developing novel therapeutic agents. The rigid spirocyclic core ensures minimal conformational flexibility, which is often desirable for precise targeting of biological macromolecules such as enzymes and receptors.

The synthesis of 10,10-difluoro-7-azadispiro[2.0.5⁴.1³]decane involves multi-step organic transformations that highlight the challenges and opportunities in medicinal chemistry synthesis. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and fluorination techniques, are employed to construct the spirocyclic framework efficiently. These synthetic strategies not only showcase the versatility of modern organic chemistry but also underscore the importance of innovative approaches in accessing complex molecular architectures.

The pharmacological potential of 10,10-difluoro-7-azadispiro[2.0.5⁴.1³]decane has been explored in several contexts, particularly in the development of kinase inhibitors and other enzyme-targeting agents. Fluorinated spirocyclic compounds have demonstrated efficacy in disrupting protein-protein interactions and modulating enzyme activity, which are key mechanisms in many diseases. Preliminary computational studies suggest that the electronic properties introduced by fluorine substitution can fine-tune binding interactions with target proteins, potentially leading to higher selectivity and lower toxicity profiles.

The structural features of 10,10-difluoro-7-azadispiro[2.0.5⁴.1³]decane also make it an attractive candidate for material science applications, such as liquid crystals or advanced polymers. The spirocyclic core imparts rigidity and order to molecular assemblies, which can be leveraged to design materials with specific optical or electronic properties. Ongoing research is exploring how variations in the fluoro substituents can influence material behavior, opening up new avenues for applications in nanotechnology and electronics.

In conclusion, 10,10-difluoro-7-azadispiro[2.0.5⁴.1³]decane (CAS No 209793550) represents a fascinating example of how structural complexity can be harnessed for therapeutic and material applications . Its unique combination of fluoro substitution azadi s pi ro mo ti an d rig id spi ro cy c li c f r amewo r k po t en t i al l y o p e n s u p e r f a c i ng r o u n d s i n m e di c i n e al c h e m i s t ry an d b i o m a te ri a l s sc i en ce . F u rth e r i n ve s t ig ati o n s ar e e x p ect ed t o e x p l o re i ts p harmac o l ogi cal p otentia l an d t h e pos si bilitie s o f i ts u se i n d iffe rent appl ic ati ons .